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Compound of Interest

Compound Name: ATC0065

Cat. No.: B1665808 Get Quote

Technical Support Center: ATC0065
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability of ATC0065 in solution for long-

term experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended solvents and storage conditions for ATC0065?

A1: ATC0065 is soluble in Dimethyl Sulfoxide (DMSO) and ethanol up to 100 mM. For long-

term storage, it is recommended to store the compound in its solid form, desiccated at room

temperature.

Q2: How should I prepare stock solutions of ATC0065?

A2: It is advisable to prepare high-concentration stock solutions in 100% DMSO. For a 10 mM

stock solution, dissolve the appropriate mass of ATC0065 in the required volume of DMSO.

Ensure the solution is clear and homogenous; gentle warming and/or sonication can aid

dissolution if precipitation is observed.

Q3: What is the known stability of ATC0065 in a DMSO stock solution?

A3: While specific long-term stability data for ATC0065 in DMSO is not publicly available,

general studies on small molecules in DMSO suggest that most compounds are stable for 15
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weeks at 40°C. Factors such as water content in the DMSO can be more critical than oxygen in

causing compound degradation. It is best practice to aliquot stock solutions into single-use

vials to avoid repeated freeze-thaw cycles and store them at -20°C or -80°C for long-term use.

Q4: What is the mechanism of action of ATC0065?

A4: ATC0065 is a potent and selective antagonist of the Melanin-Concentrating Hormone

Receptor 1 (MCHR1). MCHR1 is a G protein-coupled receptor (GPCR) that couples to both Gi

and Gq proteins.[1][2][3][4] Antagonism of MCHR1 by ATC0065 blocks the downstream

signaling pathways initiated by the endogenous ligand, melanin-concentrating hormone (MCH).

Physicochemical Properties of ATC0065
Property Value Reference

Molecular Formula C₂₅H₂₉BrF₃N₅O·2HCl [5]

Molecular Weight 625.35 g/mol [5]

Solubility
Soluble to 100 mM in DMSO

and ethanol

Purity ≥98%

Storage (Solid)
Desiccate at Room

Temperature

MCH1 Receptor Signaling Pathway
ATC0065 acts as an antagonist at the MCH1 receptor, thereby inhibiting the downstream

signaling cascades initiated by MCH. The receptor's activation normally leads to the activation

of both Gi and Gq pathways.
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Caption: MCH1 Receptor Signaling Pathway Antagonized by ATC0065.

Experimental Protocol: Assessing Long-Term
Stability of ATC0065 in Solution
This protocol outlines a general method for determining the stability of ATC0065 in a solvent

such as DMSO over time using High-Performance Liquid Chromatography (HPLC).

Materials:

ATC0065

HPLC-grade DMSO

HPLC system with UV detector

Appropriate HPLC column (e.g., C18)

Mobile phase (e.g., acetonitrile and water with a suitable modifier like formic acid)

Autosampler vials

Microcentrifuge tubes
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Procedure:

Stock Solution Preparation:

Accurately weigh a known amount of ATC0065 and dissolve it in a precise volume of

HPLC-grade DMSO to prepare a concentrated stock solution (e.g., 10 mM).

Ensure complete dissolution.

Sample Preparation for Stability Study:

Aliquot the stock solution into multiple microcentrifuge tubes to avoid repeated freeze-thaw

cycles of the main stock.

Prepare working solutions by diluting the stock solution to a final concentration suitable for

HPLC analysis (e.g., 100 µM) in DMSO.

Prepare a set of samples for each time point and storage condition to be tested.

Storage Conditions:

Store the prepared sample aliquots under various conditions relevant to your experimental

setup (e.g., room temperature, 4°C, -20°C, -80°C).

Protect samples from light if the compound is known to be light-sensitive.

Time Points:

Define the time points for analysis (e.g., 0, 24, 48, 72 hours, 1 week, 2 weeks, 1 month,

and longer for extended studies).

HPLC Analysis:

At each time point, retrieve one aliquot from each storage condition.

Allow the sample to thaw completely and reach room temperature if frozen.

Inject the sample into the HPLC system.
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Run the analysis using a validated stability-indicating HPLC method. The method should

be able to separate the parent ATC0065 peak from any potential degradation products.

Record the peak area of the ATC0065 peak.

Data Analysis:

Calculate the percentage of ATC0065 remaining at each time point relative to the initial

concentration (time point 0).

Plot the percentage of ATC0065 remaining versus time for each storage condition to

determine the degradation kinetics.

Troubleshooting Guide: ATC0065 Stability and
Experimental Inconsistency
Issue: Inconsistent or unexpected experimental results when using ATC0065.

This troubleshooting guide provides a logical workflow to identify potential issues related to the

stability of your ATC0065 solution.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1665808?utm_src=pdf-body
https://www.benchchem.com/product/b1665808?utm_src=pdf-body
https://www.benchchem.com/product/b1665808?utm_src=pdf-body
https://www.benchchem.com/product/b1665808?utm_src=pdf-body
https://www.benchchem.com/product/b1665808?utm_src=pdf-body
https://www.benchchem.com/product/b1665808?utm_src=pdf-body
https://www.benchchem.com/product/b1665808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inconsistent Results with ATC0065

Check Stock Solution Preparation & Storage

Improper Preparation or Storage

Yes

Evaluate Working Solution Stability

No

Prepare Fresh Stock Solution
- Use high-purity DMSO

- Ensure complete dissolution
- Aliquot and store at -80°C

Degradation in Experimental Media

Possible

Review Experimental Handling

Stable

Perform Stability Assay in Media
(See Experimental Protocol)

Inconsistent Pipetting or Dilution

Yes

Assess Assay Performance

No

Standardize Pipetting Technique
- Calibrate pipettes

- Use fresh tips for each dilution

High Assay Variability

Yes

Consistent Results

No

Include Positive and Negative Controls
- Vehicle control (DMSO only)

- Untreated control
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Caption: Troubleshooting Workflow for ATC0065 Stability Issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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